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Chemical Data for Pent-2-ynal

The table below summarizes the identified physical properties of 4,4-dimethyl Pent-2-ynal (CAS 2579-21-

7), which may serve as a reference for identification [1].

Property Value Unit Source

ΔfH°gas (Standard Enthalpy of Formation, gas) -9.84 kJ/mol Joback Calculated Property

Tboil (Boiling Point) 413.99 K Joback Calculated Property

Tfus (Melting Point) 319.17 K Joback Calculated Property

IE (Ionization Energy) 10.03 eV NIST

Pc (Critical Pressure) 3731.66 kPa Joback Calculated Property

Framework for Spectral Library Comparison

Although direct performance data for Pent-2-ynal is unavailable, the general criteria for evaluating spectral

libraries are well-established. A key differentiator is the resolution of the library spectra [2].
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The following workflow outlines the critical steps for a rigorous spectral matching process, which can be

applied when comparing different databases and search algorithms.

Start: Acquire Sample Spectrum

Select Spectral Library
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Match Resolutions
(Sample vs Library)
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Based on the search results, here are the typical points of comparison between standard and high-resolution

libraries that you would investigate [2]:

Comparison
Aspect

Standard Library (16 cm⁻¹) High-Resolution Library (4 cm⁻¹)

Data Points Data points every 8 cm⁻¹ Data points every 2 cm⁻¹

Information
Detail

Lower; subtle spectral features and

narrow bands may be lost.

Four times more information; better

captures fine details.

Spectral
Subtraction

Can introduce artifacts and negatively

absorbing peaks.

Produces cleaner results, more

effective for impurity detection.

Search Result
Clarity

Smaller difference between the match

numbers of top candidates.

Larger, more definitive gap between

the 1st and 2nd match.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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